1-(Naphthalene-1-ylcarbonyl)-L-Proline
Description
1-(Naphthalene-1-ylcarbonyl)-L-Proline is a chiral compound comprising L-proline functionalized with a naphthalene-1-ylcarbonyl group. This structural motif combines the conformational rigidity of the naphthalene aromatic system with the stereochemical properties of L-proline, making it valuable in pharmaceutical and materials science applications. Its synthesis typically involves coupling naphthalene-1-carbonyl chloride with L-proline under mild conditions, leveraging methods akin to those used for other L-proline derivatives .
Properties
Molecular Formula |
C16H15NO3 |
|---|---|
Molecular Weight |
269.29 g/mol |
IUPAC Name |
(2S)-1-(naphthalene-1-carbonyl)pyrrolidine-2-carboxylic acid |
InChI |
InChI=1S/C16H15NO3/c18-15(17-10-4-9-14(17)16(19)20)13-8-3-6-11-5-1-2-7-12(11)13/h1-3,5-8,14H,4,9-10H2,(H,19,20)/t14-/m0/s1 |
InChI Key |
BLTSDESHYATZDS-AWEZNQCLSA-N |
Isomeric SMILES |
C1C[C@H](N(C1)C(=O)C2=CC=CC3=CC=CC=C32)C(=O)O |
Canonical SMILES |
C1CC(N(C1)C(=O)C2=CC=CC3=CC=CC=C32)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparison
The compound’s defining feature is the naphthalene-1-ylcarbonyl substituent. Key structural analogs include:
Key Observations :
- Aromatic vs.
Physicochemical Properties
| Property | 1-(Naphthalene-1-ylcarbonyl)-L-Proline | Enalapril | 1-(1-Oxohexadecyl)-L-Proline |
|---|---|---|---|
| Melting Point (°C) | Not reported | 143–144 | 66–67 |
| Boiling Point (°C) | Not reported | Decomposes | 511.6 (predicted) |
| logP (Lipophilicity) | High (naphthalene aromaticity) | 0.92 | ~5.0 (long aliphatic chain) |
| Solubility | Low in water | Moderate | Insoluble in water |
Analysis :
Chemical Reactivity and Stability
Global Reactivity Descriptors :
- Cocrystals of L-proline (e.g., with ezetimibe) exhibit lower global hardness (η = 2.42 eV) and higher electrophilicity (ω) compared to pure APIs, indicating enhanced reactivity .
- The naphthalene group in 1-(Naphthalene-1-ylcarbonyl)-L-Proline likely increases electrophilicity due to electron-withdrawing effects, though specific data are unavailable.
Charge Transfer :
- In L-proline cocrystals, charge transfer occurs from the drug (e.g., ezetimibe) to L-proline, with ECT = −0.3106 . This suggests the naphthalene derivative may act as an electron acceptor in similar systems.
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